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Compound of Interest

Compound Name:
2,3,4,6-Tetrafluorophenylboronic

acid

Cat. No.: B1304977 Get Quote

A Technical Safety Guide to 2,3,4,6-Tetrafluorophenylboronic Acid

This document provides a comprehensive overview of the safety data for 2,3,4,6-
Tetrafluorophenylboronic acid (CAS No: 511295-00-4), intended for researchers, scientists,

and professionals in drug development. The information is compiled from various safety data

sheets to ensure a thorough understanding of the substance's hazards, handling, and

emergency procedures.

Chemical Identification
Identifier Value

Product Name 2,3,4,6-Tetrafluorophenylboronic acid

Synonyms
BORONIC ACID,(2,3,4,6-

TETRAFLUOROPHENYL)- (9CI)

CAS Number 511295-00-4[1]

Molecular Formula C₆H₃BF₄O₂[1]

Molecular Weight 193.89 g/mol [1]

MDL Number MFCD04039309
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Hazard Identification and Classification
2,3,4,6-Tetrafluorophenylboronic acid is classified as an irritant. The GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications and

corresponding hazard statements are summarized below.

GHS Classification Hazard Statement

Skin Irritation Causes skin irritation (H315)

Eye Irritation Causes serious eye irritation (H319)

Specific target organ toxicity — Single exposure May cause respiratory irritation (H335)

GHS Label Elements:

Pictogram: Exclamation mark (GHS07)

Signal Word: Warning

Physical and Chemical Properties
The table below summarizes the key physical and chemical properties of the compound.

Property Value Source

Appearance White to off-white solid [1]

Melting Point 121-123°C [1]

Boiling Point 244°C [1]

Density 1.53 g/cm³ [1]

Flash Point 101°C [1]

First Aid Measures
In case of exposure, follow the first aid measures outlined below. A logical workflow for

emergency first aid is provided in the diagram that follows.
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General Advice: Show the safety data sheet to the doctor in attendance.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration and consult a physician.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Immediately

consult a physician.[3]
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Type of Exposure

Immediate Actions

Follow-up / Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Rinse Eyes with Water

Ingestion

Rinse Mouth

Give Oxygen if Needed Wash Skin with Soap & Water Continue Rinsing for 15 mins Do NOT Induce Vomiting

Seek Immediate Medical Attention

if irritation persists if irritation persists

Click to download full resolution via product page

First Aid Emergency Workflow

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to minimize risk. The required personal protective

equipment (PPE) is determined by the substance's hazards.

Safe Handling:

Avoid contact with skin and eyes.[2]
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Avoid breathing dust, fume, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

Wash hands thoroughly after handling.

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[3]

Keep container tightly closed.

Recommended storage temperature is between 2-8°C.[1]

Store under an inert atmosphere.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves. The specific type should be chosen based on the

breakthrough time and permeation rate.

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation is experienced.[4]
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Identified Hazards (H-Statements)

Precautionary Response (P-Statements)

Required Personal Protective Equipment

H315

Causes Skin Irritation

P280

Wear protective gloves/eye protection

H319

Causes Serious Eye Irritation

H335

May Cause Respiratory Irritation

P261

Avoid breathing dust

P271

Use in well-ventilated area

Protective Gloves Safety Goggles / Face Shield Respirator / Fume Hood
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Hazard-based PPE Selection Logic

Accidental Release Measures
In the event of a spill, follow the procedures below to ensure safety and minimize

environmental contamination.

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Avoid dust formation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Do not create dust.[5]
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Spill Detected

Ensure Adequate Ventilation Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep up, do not create dust)

Collect in Sealed Container

Dispose of Waste
(According to regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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